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Abstract
2,3-Dihydroxy-4-methoxybenzoic acid, a phenolic compound identified in nature, presents a

subject of growing interest within the scientific community. This technical guide provides a

comprehensive overview of its physical and chemical properties, alongside an exploration of its

potential biological activities. While experimental data for this specific isomer remains

somewhat limited, this document consolidates available information and draws comparisons

with structurally related compounds to offer a thorough understanding for research and

development purposes.

Chemical and Physical Properties
2,3-Dihydroxy-4-methoxybenzoic acid, with the CAS Number 3934-81-4, is a substituted

benzoic acid derivative. Its core structure consists of a benzene ring functionalized with two

adjacent hydroxyl groups, a methoxy group, and a carboxylic acid group.

Table 1: Physical and Chemical Properties of 2,3-Dihydroxy-4-methoxybenzoic Acid
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Property Value Source

Molecular Formula C₈H₈O₅ [1][2]

Molecular Weight 184.15 g/mol [1][2]

CAS Number 3934-81-4 [1]

Boiling Point (estimated) 374.60 °C @ 760.00 mm Hg [3]

Flash Point (estimated) 157.20 °C [3]

logP (o/w) (estimated) 1.770 [3]

Water Solubility (estimated) 7659 mg/L @ 25 °C [3]

Predicted Mass Spectrum
[M+H]⁺: 185.04445, [M+Na]⁺:

207.02639, [M-H]⁻: 183.02989
[4]

Note: The boiling point, flash point, logP, and water solubility are estimated values and should

be confirmed through experimental validation. Currently, experimentally determined melting

point and pKa values for this specific isomer are not readily available in the cited literature. For

comparison, the related compound 2,3-dihydroxybenzoic acid has an experimental melting

point of 204 °C and a pKa of 2.91 at 25 °C.[2]

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR) for 2,3-Dihydroxy-4-
methoxybenzoic acid are not widely published. However, predicted spectral data can be a

useful tool for characterization. For reference, the ¹H NMR spectrum of the related compound,

2,3-dihydroxy-4-methoxybenzaldehyde, is available.[5]

Synthesis and Experimental Protocols
A detailed and validated experimental protocol for the synthesis of 2,3-Dihydroxy-4-
methoxybenzoic acid is not explicitly described in the available literature. However, a potential

synthetic route could involve the oxidation of the corresponding aldehyde, 2,3-dihydroxy-4-

methoxybenzaldehyde. The synthesis of this aldehyde has been reported.[6][7]

Potential Synthesis Workflow
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A plausible synthetic pathway could be conceptualized as a two-step process, starting from a

suitable precursor to synthesize the aldehyde, followed by its oxidation to the carboxylic acid.

Suitable Aromatic Precursor 2,3-Dihydroxy-4-methoxybenzaldehydeMulti-step Synthesis 2,3-Dihydroxy-4-methoxybenzoic AcidOxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.thegoodscentscompany.com/data/rw1701031.html
https://www.researchgate.net/publication/339246529_Structure-antioxidant_activity_relationship_of_methoxy_phenolic_hydroxyl_and_carboxylic_acid_groups_of_phenolic_acids
https://m.chemicalbook.com/SpectrumEN_4055-69-0_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_4055-69-0_1HNMR.htm
https://eprints.whiterose.ac.uk/id/eprint/96467/1/%5B13C%5D-synthesis%20paper.pdf
https://eprints.whiterose.ac.uk/id/eprint/96467/
https://eprints.whiterose.ac.uk/id/eprint/96467/
https://www.benchchem.com/product/b1347093#physical-and-chemical-properties-of-2-3-dihydroxy-4-methoxybenzoic-acid
https://www.benchchem.com/product/b1347093#physical-and-chemical-properties-of-2-3-dihydroxy-4-methoxybenzoic-acid
https://www.benchchem.com/product/b1347093#physical-and-chemical-properties-of-2-3-dihydroxy-4-methoxybenzoic-acid
https://www.benchchem.com/product/b1347093#physical-and-chemical-properties-of-2-3-dihydroxy-4-methoxybenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347093?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

